Cas no 1178672-73-5 (N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine)

• Product Name: N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine
• CAS No: 1178672-73-5
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 5048988
• Update Time: 2025-10-05

N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxypyridin-3-yl)methyl]thiolan-3-amine
• N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine

• Inchi： 1S/C11H16N2OS/c1-14-11-9(3-2-5-12-11)7-13-10-4-6-15-8-10/h2-3,5,10,13H,4,6-8H2,1H3
• InChI Key： JSPQZFKICKZUJT-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NCC1=CC=CN=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine

N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine: A Comprehensive Overview

N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine, also identified by its CAS number 1178672-73-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring with a methoxypyridine moiety. The thiolane ring, a five-membered sulfur-containing ring, contributes to the compound's stability and reactivity, while the methoxypyridine group introduces electronic and steric effects that influence its chemical behavior.

Recent studies have highlighted the potential of N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine in various applications, particularly in drug discovery and material science. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its sulfur-based functionality for reactions such as nucleophilic substitutions and additions. The compound's versatility has also been demonstrated in its use as a building block for constructing bioactive molecules with potential therapeutic applications.

The synthesis of N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine involves a multi-step process that typically begins with the preparation of the thiolane ring. This is often achieved through the reaction of an appropriate thioamide with a suitable alkylating agent. The methoxypyridine group is then introduced via nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and desired regioselectivity.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. Studies have shown that N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine can serve as a scaffold for designing molecules with anti-inflammatory, antioxidant, or anticancer properties. Its sulfur-based functionality allows for interactions with biological systems, making it a valuable tool in the development of novel therapeutic agents.

In addition to its pharmacological applications, N-[(2-Methoxypyridin-3-yl)methyl]thiolan-3-amine has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new types of conductive polymers or semiconductors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The compound's stability under different conditions has been another area of focus. Studies have shown that N-[(2-Methoxypyridin-3-<yli)]thiolan-3-amine exhibits good thermal stability and resistance to oxidation, which are critical properties for its use in both laboratory settings and industrial applications. Its solubility characteristics have also been evaluated, providing insights into its suitability for various synthetic procedures and biological assays.

In conclusion, N-[(2-Methoxypyridin-3-yli)]thiolan-3-amine (CAS No. 1178672-73-5), represents a versatile and intriguing compound with a wide range of potential applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions across multiple disciplines.